Cas no 14679-57-3 (b-D-Glucopyranose,1,2,3,4,6-pentabenzoate)
14679-57-3 structure
Product Name:b-D-Glucopyranose,1,2,3,4,6-pentabenzoate
CAS No:14679-57-3
MF:C41H32O11
MW:700.686192512512
CID:120581
PubChem ID:11767681
Update Time:2025-04-18
b-D-Glucopyranose,1,2,3,4,6-pentabenzoate Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranose,1,2,3,4,6-pentabenzoate
- 1,2,3,4,6-PENTA-O-BENZOYL-BETA-D-GLUCOPYRANOSE
- Β-D-GLUCOPYRANOSE PENTABENZOATE
- 1,2,3,4,6-PENTA-O-BENZOYL-BETA-D-GLUCOSE
- beta.-D-Glucopyranose, pentabenzoate
- beta-D-Glucose-pentabenzoat
- BETA-D-GLUCOSE-PENTABENZOATE
- .beta.-D-Glucopyranose, pentabenzoate
- (2S,3R,4S,5R,6R)-6-((benzoyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrabenzoate
- [(2R,3R,4S,5R,6S)-3,4,5,6-tetrabenzoyloxyoxan-2-yl]methyl benzoate
- F18402
- B-D-GLUCOPYRANOSE, 1,2,3,4,6-PENTABENZOATE
- (2S,3R,4S,5R,6R)-6-(benzoyloxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrabenzoate
- 14679-57-3
- SCHEMBL17633988
- CHEMBL442908
- beta-D-Glucopyranose, 1,2,3,4,6-pentabenzoate
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- Inchi: 1S/C41H32O11/c42-36(27-16-6-1-7-17-27)47-26-32-33(49-37(43)28-18-8-2-9-19-28)34(50-38(44)29-20-10-3-11-21-29)35(51-39(45)30-22-12-4-13-23-30)41(48-32)52-40(46)31-24-14-5-15-25-31/h1-25,32-35,41H,26H2/t32-,33-,34+,35-,41+/m1/s1
- InChI Key: JJNMLNFZFGSWQR-WJZQQGDTSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 700.19446
- Monoisotopic Mass: 700.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 52
- Rotatable Bond Count: 16
- Complexity: 1190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.9
- Topological Polar Surface Area: 141A^2
Experimental Properties
- PSA: 140.73
- LogP: 6.10210
b-D-Glucopyranose,1,2,3,4,6-pentabenzoate Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
14679-57-3 (b-D-Glucopyranose,1,2,3,4,6-pentabenzoate) Related Products
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- 22415-91-4(1,2,3,4,6-Penta-O-benzoyl-a-D-glucopyranose)
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- 69370-72-5(a-D-Mannopyranose,4,6-di-O-methyl-, tribenzoate (9CI))
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- 132867-80-2(1,2,3-Tri-O-benzoyl-4-deoxy-a-L-fucopyranose)
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